Cas no 2759790-87-7 (4-chloro-N-(3-chloro-2-methylphenyl)-2,5-dimethoxybenzene-1-sulfonamide)

• Product Name: 4-chloro-N-(3-chloro-2-methylphenyl)-2,5-dimethoxybenzene-1-sulfonamide
• CAS No: 2759790-87-7
• MF: C₁₅H₁₅Cl₂NO₄S
• MW: 376.254901170731
• CID: 5328396
• PubChem ID: 165434346
• Update Time: 2025-06-13

4-chloro-N-(3-chloro-2-methylphenyl)-2,5-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-N-(3-chloro-2-methylphenyl)-2,5-dimethoxybenzenesulfonamide
• F3386-5121
• 2759790-87-7
• 4-chloro-N-(3-chloro-2-methylphenyl)-2,5-dimethoxybenzene-1-sulfonamide
• AKOS040854480
• Z5604630949

• Inchi： 1S/C15H15Cl2NO4S/c1-9-10(16)5-4-6-12(9)18-23(19,20)15-8-13(21-2)11(17)7-14(15)22-3/h4-8,18H,1-3H3
• InChI Key： CEQAXYOFFULCOG-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1OC)S(NC1C=CC=C(C=1C)Cl)(=O)=O)OC

Computed Properties

• Exact Mass: 375.0098845g/mol
• Monoisotopic Mass: 375.0098845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 73Ų

Experimental Properties

• Density: 1.410±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 512.6±60.0 °C(Predicted)
• pka: 6.87±0.10(Predicted)

Additional information on 4-chloro-N-(3-chloro-2-methylphenyl)-2,5-dimethoxybenzene-1-sulfonamide

Research Brief on 4-chloro-N-(3-chloro-2-methylphenyl)-2,5-dimethoxybenzene-1-sulfonamide (CAS: 2759790-87-7)

4-chloro-N-(3-chloro-2-methylphenyl)-2,5-dimethoxybenzene-1-sulfonamide (CAS: 2759790-87-7) is a sulfonamide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of 4-chloro-N-(3-chloro-2-methylphenyl)-2,5-dimethoxybenzene-1-sulfonamide to enhance its pharmacological properties. Studies have demonstrated that this compound exhibits significant inhibitory activity against specific enzymatic targets, making it a promising candidate for the treatment of various diseases, including cancer and inflammatory disorders. The presence of chloro and methoxy substituents on the benzene ring is believed to contribute to its bioactivity by influencing its binding affinity and selectivity.

In vitro and in vivo studies have provided insights into the compound's pharmacokinetic and pharmacodynamic profiles. For instance, research has shown that 4-chloro-N-(3-chloro-2-methylphenyl)-2,5-dimethoxybenzene-1-sulfonamide exhibits favorable absorption and distribution properties, with moderate metabolic stability. These findings suggest that further structural modifications could improve its drug-like properties, such as bioavailability and half-life, thereby enhancing its therapeutic potential.

One of the key areas of investigation has been the compound's mechanism of action. Preliminary data indicate that it may act as an allosteric modulator of certain protein targets, disrupting critical signaling pathways involved in disease progression. This unique mode of action differentiates it from other sulfonamide-based therapeutics and underscores its potential as a novel therapeutic agent. However, detailed mechanistic studies are still ongoing to fully elucidate its interactions at the molecular level.

Despite its promising attributes, challenges remain in the development of 4-chloro-N-(3-chloro-2-methylphenyl)-2,5-dimethoxybenzene-1-sulfonamide as a viable drug candidate. Issues such as potential off-target effects and toxicity profiles need to be addressed through comprehensive preclinical evaluations. Researchers are also exploring the use of advanced computational modeling and structure-activity relationship (SAR) studies to optimize the compound's efficacy and safety.

In conclusion, 4-chloro-N-(3-chloro-2-methylphenyl)-2,5-dimethoxybenzene-1-sulfonamide represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural and functional properties offer a foundation for the development of new therapeutic agents. Continued research efforts are essential to fully realize its potential and overcome existing challenges in drug development.